Cas no 1025967-78-5 (Lifitegrast)

• Product Name: Lifitegrast
• CAS No: 1025967-78-5
• MF: C₂₉H₂₄Cl₂N₂O₇S
• MW: 615.4811
• MDL: MFCD28502439
• CID: 2643511
• PubChem ID: 11965427
• Update Time: 2025-06-09

Lifitegrast Chemical and Physical Properties

Names and Identifiers

• (S)-2-(2-(Benzofuran-6-carbonyl)-5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-6-carboxamido)-3-(3-(methylsulfonyl)phenyl)propanoic acid
• 1-(Pyrimidin-2-yl)cyclopropanamine hydrochloride
• lifitegrast
• Lifitegrast(SAR 1118)
• SAR 1118
• SAR-1118
• N-[[2-(6-Benzofuranylcarbonyl)-5,7-dichloro-1,2,3,4-tetrahydro-6-isoquinolinyl]carbonyl]-3-(methylsulfonyl)-L-phenylalanine
• liftegrast
• Lifitegrast, SAR 1118
• L-Phenylalanine,N-[[2-(6-benzofuranylcarbonyl)-5,7-dichloro-1,2,3,4-tetrahydro-6-isoquinolinyl]carbonyl]-3-(methylsulfonyl)-
• (S)-2-(2-(benzofuran-6-carbonyl)-5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-6-carboxamido)-3-(3-(methylsulfonyl)phenyl)propanoic
• Xiidra
• SAR1118
• 038E5L962W
• (S)-2-(2-(benzofuran-6-carbonyl)-5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-6-carboxamido)-3-(3-(methylsulfonyl)phenyl)propanoic acid;(S)-2-(2-(benzofuran-6-carbonyl)-5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-6-carboxamido)-3-(3-(methylsulfonyl)phenyl)propanoic a
• LIFITEGRAST [WHO-DD]
• EN300-20605731
• Q23044263
• EX-A2582
• SCHEMBL2632068
• LIFITEGRAST [MI]
• BDBM50386331
• 1025967-78-5
• CS-6264
• L-Phenylalanine, N-[[2-(6-benzofuranylcarbonyl)-5,7-dichloro-1,2,3,4-tetrahydro-6-isoquinolinyl]carbonyl]-3-(methylsulfonyl)-; N-[[2-(6-Benzofuranylcarbonyl)-5,7-dichloro-1,2,3,4-tetrahydro-6-isoquinolinyl]carbonyl]-3-(methylsulfonyl)-L-phenylalanine; (S)
• DS-20052
• N-(2-(1-benzofuran-6-carbonyl)-5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-6-carbonyl)-3-(methanesulfonyl)-L-phenylalanine
• GTPL7533
• AKOS030628489
• DTXSID60145345
• UNII-038E5L962W
• SHP606
• compound 1g (PMID: 24900456)
• (2S)-2-(((2-(Benzofuran-6-ylcarbonyl)-5,7-dichloro-1,2,3,4-tetrahydroisoquinolin-6- yl)carbonyl)amino)-3-(3-(methylsulfonyl)phenyl)propanoic acid
• D10374
• (2S)-2-[[2-(1-benzofuran-6-carbonyl)-5,7-dichloro-3,4-dihydro-1H-isoquinoline-6-carbonyl]amino]-3-(3-methylsulfonylphenyl)propanoic acid
• SHP-606
• C29H24Cl2N2O7S
• Lifitegrast [USAN:INN]
• NS00072996
• (2S)-2-[[2-(1-benzofuran-6-carbonyl)-5,7-dichloro3,4-dihydro-1H-isoquinoline-6-carbonyl]amino]-3-(3-methylsulfonylphenyl)propanoic acid
• (S)-2-(2-(benzofuran-6-carbonyl)-5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-6-carboxamido)-3-(3-(methylsulfonyl)phenyl)propanoic acid;(S)-2-(2-(benzofuran-6-carbonyl)-5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-6-carboxamido)-3-(3-(methylsulfonyl)phenyl)propanoic acid
• CCG-270245
• L-Phenylalanine, N-((2-(6-benzofuranylcarbonyl)-5,7-dichloro-1,2,3,4-tetrahydro-6-isoquinolinyl)carbonyl)-3-(methylsulfonyl)-
• LIFITEGRAST [ORANGE BOOK]
• MFCD28502439
• CHEMBL2048028
• L-Phenylalanine, N-[[2-(6-benzofuranylcarbonyl)-5,7-dichloro-1,2,3,4-tetrahydro-6-isoquinolinyl]carbonyl]-3-(methylsulfonyl)-
• CHEBI:133023
• LIFITEGRAST [INN]
• compound 1g [PMID: 24900456]
• lifitegrastum
• Xiidra (TN)
• AC-32534
• DTXCID6067836
• HY-19344
• (2S)-2-(((2-(benzofuran-6-ylcarbonyl)-5,7-dichloro-1,2,3,4-tetrahydroisoquinolin-6-yl)carbonyl)amino)-3-(3-(methylsulfonyl)phenyl)propanoic acid
• Lifitegrast; SAR 1118
• Lifitegrast (USAN/INN)
• LIFITEGRAST [USAN]
• s3714
• DB11611
• N-[2-(1-benzofuran-6-carbonyl)-5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-6-carbonyl]-3-(methanesulfonyl)-L-phenylalanine
• (2S)-2-{[2-(1-benzofuran-6-carbonyl)-5,7-dichloro-1,2,3,4-tetrahydroisoquinolin-6-yl]formamido}-3-(3-methanesulfonylphenyl)propanoic acid
• S01XA25
• Lifitegrast

• MDL： MFCD28502439
• Inchi： 1S/C29H24Cl2N2O7S/c1-41(38,39)20-4-2-3-16(11-20)12-23(29(36)37)32-27(34)25-22(30)13-19-15-33(9-7-21(19)26(25)31)28(35)18-6-5-17-8-10-40-24(17)14-18/h2-6,8,10-11,13-14,23H,7,9,12,15H2,1H3,(H,32,34)(H,36,37)/t23-/m0/s1
• InChI Key： JFOZKMSJYSPYLN-QHCPKHFHSA-N
• SMILES： ClC1C(C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C2C([H])=C([H])C([H])=C(C=2[H])S(C([H])([H])[H])(=O)=O)=O)=C(C([H])=C2C([H])([H])N(C(C3C([H])=C([H])C4C([H])=C([H])OC=4C=3[H])=O)C([H])([H])C([H])([H])C2=1)Cl

Computed Properties

• Exact Mass: 614.0681277g/mol
• Monoisotopic Mass: 614.0681277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 7
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142
• XLogP3: 4.7

Experimental Properties

• Color/Form: No date available
• Density: 1.479±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No date available
• Boiling Point: 811.9±65.0 °C at 760 mmHg
• Flash Point: 444.8±34.3 °C
• Solubility: Insuluble (3.4E-4 g/L) (25 ºC),
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

Lifitegrast Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Lifitegrast

Introduction to Lifitegrast (CAS No. 1025967-78-5): Mechanism, Applications, and Recent Research Findings

Lifitegrast, chemically known by the CAS number 1025967-78-5, is a novel pharmacological agent that has garnered significant attention in the field of immunology and ophthalmology. This compound belongs to the class of small molecule inhibitors designed to modulate immune responses, particularly targeting the LFA-1 (lymphocyte function-associated antigen 1) integrin. The primary mechanism of action of Lifitegrast involves its ability to competitively inhibit the interaction between LFA-1 and its ligands, thereby preventing the adhesion of lymphocytes to target cells. This interaction is crucial in various physiological and pathological processes, including immune cell trafficking and inflammation.

The development of Lifitegrast was driven by the need for more effective and safer therapeutic options for inflammatory and autoimmune conditions. Unlike traditional immunosuppressants that often have broad-spectrum effects on the immune system, Lifitegrast exhibits high selectivity for LFA-1, minimizing systemic side effects. This targeted approach has made it a promising candidate for treating conditions such as atopic keratoconjunctivitis (AK), where localized inflammation is a key factor.

Recent research has highlighted the efficacy of Lifitegrast in managing ocular inflammatory disorders. A series of clinical trials has demonstrated its ability to reduce symptoms such as itching, redness, and discharge associated with AK. These trials have shown that Lifitegrast provides relief comparable to that of corticosteroids but with a more favorable side effect profile. The compound's ability to modulate immune responses without broadly suppressing the immune system makes it an attractive option for long-term management of chronic inflammatory conditions.

Beyond its applications in ophthalmology, ongoing studies are exploring the potential of Lifitegrast in other inflammatory diseases. Research indicates that it may have therapeutic benefits in conditions such as rheumatoid arthritis and psoriasis. The ability of Lifitegrast to selectively inhibit LFA-1 suggests that it could interfere with T-cell adhesion and migration, which are critical steps in the pathogenesis of these diseases. This opens up new avenues for treating a wide range of inflammatory disorders by targeting specific components of the immune response.

The chemical structure of Lifitegrast (CAS No. 1025967-78-5) is characterized by a pyrazolopyrimidine core, which contributes to its unique pharmacological properties. This structure allows Lifitegrast to bind tightly to the LFA-1 integrin with high affinity, effectively blocking its interaction with its natural ligands. The compound's solubility profile also enhances its bioavailability, ensuring efficient delivery to target tissues. These structural features have been optimized through extensive molecular modeling and pharmacokinetic studies to maximize therapeutic efficacy while minimizing potential toxicity.

In vitro studies have provided valuable insights into the mechanism of action of Lifitegrast at a cellular level. These studies have shown that Lifitegrast can significantly reduce T-cell adhesion to endothelial cells, which is a critical step in diapedesis—the process by which immune cells move from blood vessels into tissues during inflammation. Additionally, research has demonstrated that Lifitegrast can attenuate T-cell activation by inhibiting downstream signaling pathways associated with LFA-1 engagement. These findings underscore the compound's potential as an immunomodulatory agent capable of dampening excessive immune responses without compromising essential immune functions.

The safety profile of Lifitegrast has been extensively evaluated through preclinical and clinical trials. Unlike some traditional immunosuppressants that can increase susceptibility to infections or affect hematopoietic function, Lifitegrast has shown a favorable safety profile in most patients. Common side effects reported in clinical trials include mild eye irritation and headache, which are generally transient and well-tolerated. These findings suggest that Lifitegrast could be a valuable addition to the therapeutic armamentarium for managing inflammatory conditions without significant systemic adverse effects.

The future direction of research on Lifitegrast (CAS No. 1025967-78-5) includes exploring its potential in combination therapies with other immunomodulatory agents. Such combinations could enhance therapeutic outcomes by targeting multiple pathways involved in inflammation and immunity simultaneously. Additionally, studies are underway to investigate the long-term effects of Lifitegrast use in chronic conditions like rheumatoid arthritis and psoriasis. Understanding these long-term implications will be crucial for developing evidence-based guidelines for its clinical use.

In conclusion, Lifitegrast represents a significant advancement in the treatment of inflammatory and autoimmune disorders due to its targeted mechanism of action and favorable safety profile. Its ability to modulate immune responses specifically at the level of LFA-1 integrin makes it an effective therapeutic option for conditions such as atopic keratoconjunctivitis and potentially other inflammatory diseases like rheumatoid arthritis and psoriasis. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in modern medicine.